Cas no 1781612-44-9 (4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine)

• Product Name: 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine
• CAS No: 1781612-44-9
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6055487
• PubChem ID: 83911484
• Update Time: 2025-11-01

4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine
• 1781612-44-9
• EN300-1746505
• 4-[1-(2,3-dihydro-1H-inden-5-yl)ethyl]piperidine

• Inchi： 1S/C16H23N/c1-12(13-7-9-17-10-8-13)15-6-5-14-3-2-4-16(14)11-15/h5-6,11-13,17H,2-4,7-10H2,1H3
• InChI Key： WQFOABRMOYLKGC-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine

Chemical Profile of 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine (CAS No. 1781612-44-9)

4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine, identified by the chemical identifier CAS No. 1781612-44-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its structural framework of a piperidine ring linked to a dihydroindenyl moiety, has garnered attention due to its potential pharmacological properties and its utility in the development of novel therapeutic agents.

The structural composition of 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine encompasses a piperidine core, which is a common pharmacophore in many bioactive molecules, particularly those targeting central nervous system (CNS) disorders. The piperidine ring is known for its ability to modulate neurotransmitter systems, making it a valuable scaffold for drugs aimed at treating conditions such as depression, anxiety, and neurodegenerative diseases. The dihydroindenyl group appended to the piperidine ring introduces additional complexity to the molecule, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine exemplifies this trend, as its unique structural features may confer advantages such as improved binding affinity, selectivity, and reduced side effects compared to conventional small-molecule drugs. The dihydroindenyl moiety, in particular, has been implicated in enhancing the solubility and bioavailability of pharmaceutical compounds, which is a critical factor in drug formulation and delivery.

In the context of current research, 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine has been explored for its potential role in modulating synaptic transmission and receptor activity. Studies have suggested that this compound may interact with various neurotransmitter receptors, including serotonin receptors (5-HT receptors), which are pivotal in regulating mood and cognitive functions. The ability to modulate these receptors could make 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine a promising candidate for developing treatments for psychiatric and neurological disorders.

Moreover, the compound's structural similarity to known bioactive molecules has prompted investigations into its potential therapeutic applications beyond CNS disorders. Preliminary studies have indicated that 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine may exhibit anti-inflammatory and analgesic properties. These findings are particularly intriguing given the growing recognition of inflammation's role in various chronic diseases. By targeting inflammatory pathways, this compound could offer a novel approach to managing conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the dihydroindenyl precursor through cyclization reactions followed by functionalization to introduce the piperidine ethyl side chain. Advanced synthetic methodologies, including catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and minimize byproduct formation.

Quality control and analytical characterization of 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine are critical steps in ensuring its suitability for pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the compound's identity and assess its purity. These analytical methods provide detailed insights into the molecular structure and chemical properties of the compound, which are essential for understanding its behavior in biological systems.

The pharmacological evaluation of 4-1-(2,3-dihydro-1H-inden-5-yl)ethylpiperidine has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target receptors and enzymes relevant to CNS function. These experiments have revealed that the compound exhibits moderate affinity for certain serotonin receptors while demonstrating selectivity over others. This selectivity is crucial for minimizing side effects associated with drug therapy.

In vivo studies have further supported the potential therapeutic value of 4-1-(2,3-dihydro - 1 H - inden - 5 - yl ) ethyl piperidine by demonstrating its ability to modulate behaviors associated with CNS disorders. For instance, animal models have shown that administration of this compound can attenuate symptoms similar to those observed in depression and anxiety disorders. These findings align with preclinical data suggesting that modulation of serotonin receptor activity may be an effective strategy for treating these conditions.

The development of novel drug candidates like 4 - 1 - ( 2 , 3 - dihydro - 1 H - inden - 5 - yl ) ethyl piperidine is a complex process that involves extensive research and collaboration across multiple disciplines. Medicinal chemists work closely with biologists and pharmacologists to design molecules with desired pharmacological properties while considering factors such as bioavailability and metabolic stability. The integration of computational modeling techniques has also played a significant role in accelerating drug discovery efforts by predicting molecular interactions and optimizing lead compounds.

The future prospects for 4 - 1 - ( 2 , 3 - dihydro - 1 H - inden - 5 - yl ) ethyl piperidine are promising as ongoing research continues to uncover new therapeutic applications. Investigating its potential role in treating neurodegenerative diseases such as Alzheimer's disease is an area of active interest due to its ability to modulate neurotransmitter systems affected by these conditions. Additionally; exploring its use as an adjunct therapy alongside existing treatments could provide additional benefits for patients suffering from chronic illnesses.